![molecular formula C16H10F3NS B2871861 2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]-1,3-benzothiazole CAS No. 338415-35-3](/img/structure/B2871861.png)
2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]-1,3-benzothiazole
Description
2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]-1,3-benzothiazole, commonly known as TFB-TBO, is a fluorescent probe that has gained significant attention in the scientific community due to its unique properties. TFB-TBO is widely used for the detection of various biological molecules and has been shown to be an effective tool for studying biochemical and physiological processes.
Scientific Research Applications
Antimicrobial Agents
Compounds with the 1,3,4-oxadiazole moiety, such as derivatives of 2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]-1,3-benzothiazole, have shown promising results as antimicrobial agents. They have been tested against various microbial strains like S. aureus, S. pyogenes, E. coli, P. aeruginosa, C. albicans, and A. niger, exhibiting moderate to good activity .
Antifungal Applications
The presence of the trifluoromethyl group in these compounds enhances their potential as antifungal agents. The synthesis of new antifungal agents is crucial due to the resistance developed by microorganisms against existing drugs .
Pharmaceutical Intermediates
The trifluoromethyl group significantly improves the physicochemical and pharmacological properties of parent molecules. This makes the derivatives of 2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]-1,3-benzothiazole valuable as intermediates in pharmaceutical chemistry .
Agrochemical Research
The trifluoromethoxy group, a related substituent, is increasingly important in agrochemical research. It confers increased stability, lipophilicity, and high electronegativity, which are desirable traits in agrochemicals .
Synthesis of 1,2,4-Triazoles
A convenient approach for constructing pharmaceutically valuable 3-trifluoromethyl-1,2,4-triazoles involves using derivatives of the compound as starting materials. These triazoles have extensive applications in pharmaceuticals, agrochemicals, biology, functional materials, and ligand chemistry .
Development of Antitumor Agents
The 1,3,4-oxadiazole derivatives, including those derived from 2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]-1,3-benzothiazole, have been explored for their antitumor properties. This research is part of ongoing efforts to develop new, potent, selective, and less toxic antitumor agents .
properties
IUPAC Name |
2-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]-1,3-benzothiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10F3NS/c17-16(18,19)12-5-3-4-11(10-12)8-9-15-20-13-6-1-2-7-14(13)21-15/h1-10H/b9-8+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMIFGWDMXSGHFP-CMDGGOBGSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C=CC3=CC(=CC=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=C(S2)/C=C/C3=CC(=CC=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10F3NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-chloro-2-phenyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione](/img/structure/B2871780.png)
![N-(4-methoxy-3-nitrophenyl)-1,9-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2871781.png)
![3-{5-[(cyanomethyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(thiophen-2-yl)methyl]propanamide](/img/structure/B2871786.png)
![N-[(2,5-Dimethylfuran-3-yl)methyl]-1,3-benzoxazol-2-amine](/img/structure/B2871791.png)
![6-[4-(5-Methylpyrazolo[1,5-a]pyrimidin-7-yl)piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B2871793.png)
![N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide](/img/structure/B2871800.png)
